1-Methyl-2-(propane-1-sulfinyl)-4-[3-(trifluoromethyl)phenoxy]benzene

• CAS No.: 61166-71-0
• Molecular Formula: C17H17F3O2S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 1-methyl-2-propylsulfinyl-4-[3-(trifluoromethyl)phenoxy]benzene
• InChI: InChI=1S/C17H17F3O2S/c1-3-9-23(21)16-11-15(8-7-12(16)2)22-14-6-4-5-13(10-14)17(18,19)20/h4-8,10-11H,3,9H2,1-2H3
• InChI Key: YQTVWNXPJSRPMR-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)C1=C(C=CC(=C1)OC2=CC=CC(=C2)C(F)(F)F)C

Description

1-Methyl-2-(propane-1-sulfinyl)-4-[3-(trifluoromethyl)phenoxy]benzene is a useful research compound. Its molecular formula is C17H17F3O2S and its molecular weight is 342.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Thirty-five percent hydrogen peroxide solution (1.6 g, 0.016 mole) was added at 8°-10° C to a mixture of 4-methyl-3-n-propylthiophenyl 3-trifluoromethylphenyl ether (3.8 g, 0.012 mole) and glacial acetic acid (30 ml). After 5 hr at room temperature, the reaction mixture was poured into water (100 ml) and extracted three times with benzene. The combined organic layers were washed with 5 % sodium carbonate solution, then water and dried over sodium sulfate. Evaporation of the solvent gave 3.8 g (92.5 %) of 4-methyl-3-n-propylsulfinylphenyl 3-trifluoromethylphenyl ether, colorless oil, nD25 1.5350. Anal. Found: C, 59.50; H, 5.11. Calcd. for C17H17F3O2S : C, 59.64; H, 5.01 %.